N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2,6-difluorobenzamide

• IUPAC Name: N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C19H16F2N2O4/c1-25-15-7-6-11(8-17(15)26-2)16-9-12(23-27-16)10-22-19(24)18-13(20)4-3-5-14(18)21/h3-9H,10H2,1-2H3,(H,22,24)
• InChI Key: HUCJYFCKBDIIMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=NO2)CNC(=O)C3=C(C=CC=C3F)F)OC
• Molecular Formula: C19H16F2N2O4
• Molecular Weight: 374.3 g/mol

Description

N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2,6-difluorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research.

Scientific Research Applications

Herbicidal Activity and Soil Interaction

One area of application for compounds with similar structures is in the development of herbicides. For instance, a derivative, 5-(2,6-difluorobenzyl)oxymethyl-5-methyl-3-(3-methylthiophen-2-yl)-1,2-isoxazoline, demonstrated potent herbicidal activity against annual weeds and good selectivity for rice, showing potential for agricultural applications (Hwang et al., 2005). This suggests that related compounds might be explored for their herbicidal properties and effects on crop tolerance.

Medicinal Chemistry and Pharmacology

Compounds with similar molecular frameworks have been evaluated for their potential in medicinal chemistry, particularly as anticonvulsants and in tumor proliferation imaging. For example, N-(5′-methylisoxazol-3-yl)-2,6-dimethylbenzamide (D2916), another derivative, was studied for its oxidative properties and potential medicinal applications, highlighting the relevance of such compounds in the development of new therapeutic agents (Adolphe-Pierre et al., 1998).

Environmental Degradation and Photodecomposition

The environmental behavior, including degradation and photodecomposition, of structurally related compounds is of significant interest. Studies on isoxaben, for instance, have shown pathways of degradation in soil and aquatic systems, providing insights into the environmental fate of such chemicals. This information is crucial for understanding the impact of these compounds on ecosystems and their potential persistence and toxicity in the environment (Rouchaud et al., 2010; Camper et al., 2001).